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Compound of Interest

Compound Name: Quadramet

Cat. No.: B1238928

The administration of radiopharmaceuticals like Quadramet poses risks from external radiation
and contamination from spills or patient excreta.[5][6][7] Therefore, strict adherence to radiation
protection precautions in accordance with national and local regulations is mandatory.[6][7]
Unused products or waste materials must be disposed of in conformity with these regulations.

[S1E171I81I9]
Storage and Shielding:

e Quadramet should be stored frozen at -10°C to -20°C in its original, lead-shielded container
until use.[3][4][5][6][8][10]

e The half-value thickness of lead for samarium-153 is approximately 0.10 mm. Using 1 mm of
lead shielding can reduce external radiation exposure by a factor of about 1,000.[3][4][10]

 All radioactive waste must be isolated in sealed, clearly labeled containers.[2]

Disposal of Unused or Expired Quadramet

Unused or expired Quadramet should not be flushed down a toilet or poured into a drain
unless specifically instructed by radiation safety officials.[11] It must be treated as radioactive
waste and disposed of according to institutional and governmental regulations.[2][5]

Post-Administration: Patient and Waste
Management

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1238928?utm_src=pdf-interest
https://www.benchchem.com/product/b1238928?utm_src=pdf-body
https://www.ema.europa.eu/en/documents/product-information/quadramet-epar-product-information_en.pdf
https://ec.europa.eu/health/documents/community-register/2002/200204195212/anx_5212_en.pdf
https://ec.europa.eu/health/documents/community-register/1998/199802053169/anx_3169_en.pdf
https://ec.europa.eu/health/documents/community-register/2002/200204195212/anx_5212_en.pdf
https://ec.europa.eu/health/documents/community-register/1998/199802053169/anx_3169_en.pdf
https://www.ema.europa.eu/en/documents/product-information/quadramet-epar-product-information_en.pdf
https://ec.europa.eu/health/documents/community-register/2002/200204195212/anx_5212_en.pdf
https://ec.europa.eu/health/documents/community-register/1998/199802053169/anx_3169_en.pdf
http://www.dupharma.dk/gfx/pdf/IBA/904333%20IBA%20QUADRAMETv2hd.pdf
https://ec.europa.eu/health/documents/community-register/2003/200303176262/anx_6262_en.pdf
https://www.benchchem.com/product/b1238928?utm_src=pdf-body
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/020570s008lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/sm153.pdf
https://www.ema.europa.eu/en/documents/product-information/quadramet-epar-product-information_en.pdf
https://ec.europa.eu/health/documents/community-register/2002/200204195212/anx_5212_en.pdf
http://www.dupharma.dk/gfx/pdf/IBA/904333%20IBA%20QUADRAMETv2hd.pdf
https://pdf.hres.ca/dpd_pm/00025286.PDF
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/020570s008lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/sm153.pdf
https://pdf.hres.ca/dpd_pm/00025286.PDF
https://www.lantheus.com/assets/quadramet-oct14-2015-3-1.pdf
https://www.benchchem.com/product/b1238928?utm_src=pdf-body
https://www.benchchem.com/product/b1238928?utm_src=pdf-body
https://www.mskcc.org/cancer-care/patient-education/medications/adult/samarium-sm-153-lexidronam?mode=large&msk_tools_print=pdf
https://www.lantheus.com/assets/quadramet-oct14-2015-3-1.pdf
https://www.ema.europa.eu/en/documents/product-information/quadramet-epar-product-information_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A significant portion of Quadramet is cleared from the body through urine, primarily within the
first 12 hours after injection.[3][9] Special precautions are necessary during this period to
prevent radioactive contamination.

Patient Instructions (First 12 Hours):

Hydration: Patients should be well-hydrated before and after injection to promote frequent
urination, which minimizes radiation exposure to the bladder.[1][5]

Urination: Patients should void as often as possible. It is recommended to use a toilet rather
than a urinal and to sit down to prevent splashing.[11][12] The toilet should be flushed
several times after each use.[1][11][12]

Hygiene: Hands should be washed thoroughly after using the toilet.[1][11]
Spills: Any spilled urine must be cleaned up promptly.[11][12]

Contaminated Clothing: If blood or urine gets on clothing, it should be washed separately.
Alternatively, the clothing can be stored for 1 to 2 weeks to allow for sufficient radioactive
decay.[11][12]

Incontinent Patients: For patients with urinary incontinence, special precautions such as
bladder catheterization may be required to minimize the risk of contaminating clothing,
bedding, and the environment.[3][9]

Spill Management

In the event of a Quadramet spill, immediate action must be taken to contain the spill and
minimize radiation exposure.

e The area should be isolated.
o Spill prevention and response procedures should be implemented.[2]

o Personnel involved in cleanup must wear suitable protective clothing, gloves, and eye/face
protection.[2]
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» All cleanup materials must be treated as radioactive waste and disposed of in sealed,
labeled containers according to established procedures.[2]

Quantitative Data for Disposal Planning

The following table summarizes key quantitative data relevant to the handling and disposal of

Quadramet.

Parameter Value Source(s)

Active Isotope Samarium-153 (Sm-153) [2]

Physical Half-Life 46.3 hours (1.93 days) [3]

] o Beta particles and gamma

Primary Emissions [3]

photons
] ) ~35% of dose excreted in the

Urinary Excretion ) [3114]
first 6 hours

Duration of Excreta At least 12 hours post-

. o [1][3][11]
Precautions administration
Lead Half-Value Thickness ~0.10 mm [31[4][10]
) ] Use within 6 to 8 hours of

Product Expiry (Post-Thawing) ) [51[6]1[8]1[10]
thawing

Frozen Storage Temperature -10°C to -20°C [5161[8]

) ) Europium-154 (Half-life: 8.5
Potential Contaminant [5]

years)

Experimental Protocols

The provided search results do not contain detailed experimental protocols for disposal
methodologies. The information consists of procedural guidelines and safety precautions
mandated by regulatory bodies and product manufacturers. Disposal procedures are
operational and based on established radiation safety principles rather than experimental
research.
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Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal and management

of Quadramet waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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